![molecular formula C14H19BFNO4 B1488124 (4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-2-fluorophenyl)boronic acid CAS No. 1704121-92-5](/img/structure/B1488124.png)
(4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-2-fluorophenyl)boronic acid
Overview
Description
(4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-2-fluorophenyl)boronic acid, also known as 4-DFA, is a boronic acid derivative which has been studied in recent years for its potential applications in scientific research. It has been used in a variety of organic synthesis methods, and has been studied for its biochemical and physiological effects.
Scientific Research Applications
Synthesis and Structural Analysis
Synthetic Routes and Growth-Regulating Activity : A compound synthesized via the Mannich reaction from a structurally related precursor exhibited growth-regulating activity, showcasing the potential of such compounds in agricultural chemistry (Sharifkanov et al., 2001).
Structural Elucidation of Antitubercular Agents : A comprehensive structural study on a promising antitubercular drug candidate highlighted the importance of the 1,4-dioxa-8-azaspiro[4.5]decane moiety, underscoring its relevance in medicinal chemistry and drug design (Richter et al., 2022).
Pharmacological Applications
Antiviral Evaluation of Spirothiazolidinone Derivatives : New spirothiazolidinone compounds demonstrated significant antiviral activity, indicating the therapeutic potential of spirocyclic compounds in antiviral drug development (Apaydın et al., 2020).
Anti-coronavirus Activity : Spirodecane derivatives were evaluated for their efficacy against human coronavirus and influenza virus, highlighting the 1-thia-4-azaspiro[4.5]decan-3-one scaffold's versatility for antiviral drug development (Apaydın et al., 2019).
Materials Science and Environmental Applications
- Water-soluble Carcinogenic Dye Removal : A study on the removal efficiency of a calix[4]arene-based polymer for carcinogenic azo dyes and aromatic amines demonstrated the potential environmental applications of spirocyclic compounds in water purification (Akceylan et al., 2009).
properties
IUPAC Name |
[4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-2-fluorophenyl]boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19BFNO4/c16-13-9-11(1-2-12(13)15(18)19)10-17-5-3-14(4-6-17)20-7-8-21-14/h1-2,9,18-19H,3-8,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BNPTZJJRLPREMK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=C(C=C1)CN2CCC3(CC2)OCCO3)F)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19BFNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-2-fluorophenyl)boronic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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